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Compound of Interest

Compound Name: 4,4'-Bis(4-aminophenoxy)bipheny!

Cat. No.: B085200

Health and Safety Dossier: 4,4'-Bis(4-
aminophenoxy)biphenyl

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available health and safety information for
4,4'-Bis(4-aminophenoxy)biphenyl (CAS No. 13080-85-8). It is intended for use by qualified
professionals in a laboratory or industrial setting. The toxicological properties of this compound
have not been thoroughly investigated, and all handling should be conducted with caution. This
guide is not a substitute for a comprehensive risk assessment and should be used in
conjunction with the manufacturer's Safety Data Sheet (SDS).

Executive Summary

4,4'-Bis(4-aminophenoxy)biphenyl is a chemical intermediate used in the synthesis of
polymers, such as polyimides, for various applications, including biomaterials and electronics.
[1] While specific toxicological data for this compound is largely unavailable in public literature
and safety data sheets, it is classified as a skin, eye, and respiratory irritant.[2] Due to the
presence of aromatic amine functional groups, there is a potential for hazards associated with
this class of compounds, although specific data for this molecule is lacking. This guide
summarizes the known safety information, handling procedures, and emergency protocols. A
significant data gap exists regarding quantitative toxicity, carcinogenicity, genotoxicity, and
metabolic pathways.
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Physicochemical Properties

A clear understanding of the physical and chemical properties of a substance is fundamental to
its safe handling and use.

Property Value Reference
CAS Number 13080-85-8 [2]
Molecular Formula C24H20N202 [3]
Molecular Weight 368.44 g/mol [1]
Appearance White to pale reddish-grey 2]
powder/crystal

Melting Point 197 - 200 °C [1]
Solubility No data available [4]
Decomposition No data available [4]

Hazard Identification and Classification

Based on available Safety Data Sheets, 4,4'-Bis(4-aminophenoxy)biphenyl is classified with
the following hazards:

Hazard Class Hazard Statement
Skin Irritation H315: Causes skin irritation
Eye Irritation H319: Causes serious eye irritation

Specific Target Organ Toxicity (Single Exposure)  H335: May cause respiratory irritation

Note: The International Agency for Research on Cancer (IARC) has not classified this
compound.[5] However, it is important to note that the related compound, 4-aminobiphenyl, is a
known human carcinogen.[6] The toxicological significance of the structural differences
between these two compounds has not been established.
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Experimental Protocols: Standard Safety
Procedures

Due to the lack of specific toxicological studies, this section outlines general experimental
protocols for safe handling based on the compound's hazard classification.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is essential to minimize exposure.

Protection Type Specification

Eye Protection Chemical safety goggles or a face shield.[7]

Chemical-resistant gloves (e.qg., Nitrile rubber).

Hand Protection _
Gloves should be inspected before use.[7]

) ] Laboratory coat, long-sleeved clothing, and
Skin and Body Protection
closed-toe shoes.[7]

In poorly ventilated areas or when generating
) ) dust, a NIOSH-approved respirator with a
Respiratory Protection ) i ]
particulate filter (N95 or better) is

recommended.[4][7]

Safe Handling Protocol

A systematic approach to handling this powdered substance is critical to prevent dust
generation and exposure.
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Exposure Occurs

Inhalation Skin Contact

Inhalation Skin Contact

Move to Fresh Air (Rinse Skin with Waterj (Rinse Cautiously with Water for Several Minutes) (Rinse Mouth with Water)
/ v X«

(Seek Medical Attention if UnwelD (Seek Medical Attention if Irritation Occursj Seek Immediate Medical Attention (Seek Medical Attention if UnweID

Eye Contact Ingestion

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b085200#health-and-safety-information-for-4-4-bis-4-
aminophenoxy-biphenyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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